Cas no 1250706-30-9 (4-Nitro-3-(p-tolyl)-1H-pyrazole)

• Product Name: 4-Nitro-3-(p-tolyl)-1H-pyrazole
• CAS No: 1250706-30-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5167872
• Update Time: 2025-08-05

4-Nitro-3-(p-tolyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(p-tolyl)-1H-pyrazole
• 4-Nitro-3-p-tolyl-1H-pyrazole
• 1H-Pyrazole, 3-(4-methylphenyl)-4-nitro-

• Inchi： 1S/C10H9N3O2/c1-7-2-4-8(5-3-7)10-9(13(14)15)6-11-12-10/h2-6H,1H3,(H,11,12)
• InChI Key： GCDGOJTYGSVWQA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 2.1
• Topological Polar Surface Area: 74.5

Additional information on 4-Nitro-3-(p-tolyl)-1H-pyrazole

4-Nitro-3-(p-tolyl)-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 1250706-30-9, commonly referred to as 4-Nitro-3-(p-tolyl)-1H-pyrazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrazole family, a class of five-membered rings containing two nitrogen atoms. The presence of a nitro group at the 4-position and a p-tolyl substituent at the 3-position introduces unique electronic and steric properties, making it a versatile building block for various applications.

Pyrazoles are known for their stability and ability to act as both electron-deficient and electron-rich systems, depending on the substituents attached. In the case of 4-Nitro-3-(p-tolyl)-1H-pyrazole, the nitro group at position 4 imparts strong electron-withdrawing effects, while the p-tolyl group at position 3 provides steric bulk and potential sites for further functionalization. This combination makes the compound highly suitable for use in drug design, where fine-tuning electronic properties is crucial for achieving desired biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Nitro-3-(p-tolyl)-1H-pyrazole through various methodologies. One notable approach involves the Stetter reaction, which allows for the construction of the pyrazole ring with high precision. Additionally, researchers have explored alternative routes using transition metal catalysts, such as palladium-catalyzed cross-coupling reactions, to enhance the scalability and sustainability of production processes. These developments underscore the compound's importance in both academic and industrial settings.

The application of 4-Nitro-3-(p-tolyl)-1H-pyrazole extends beyond traditional organic synthesis. It has been extensively studied as a precursor in medicinal chemistry, particularly in the development of anti-inflammatory agents and anticancer drugs. For instance, recent studies have highlighted its potential as a lead compound in designing inhibitors targeting key enzymes involved in cancer progression. The compound's ability to modulate enzyme activity through non-covalent interactions has made it a valuable tool in rational drug design.

In addition to its role in pharmacology, 4-Nitro-3-(p-tolyl)-1H-pyrazole has found applications in materials science. Its aromaticity and heterocyclic nature make it an ideal candidate for use in organic electronics. Researchers have investigated its potential as an active layer material in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The compound's electronic properties, including its high charge carrier mobility and stability under ambient conditions, make it a promising material for next-generation electronic devices.

From an environmental perspective, there is growing interest in understanding the ecological impact of 4-Nitro-3-(p-tolyl)-1H-pyrazole. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms. Preliminary results suggest that under controlled conditions, the compound exhibits moderate biodegradability; however, further research is required to fully understand its environmental fate and potential risks.

In conclusion, 4-Nitro-3-(p-tolyl)-1H-pyrazole (CAS No. 1250706-30-9) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and computational modeling techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both academic advancements and industrial innovations.